5-ethoxy-4-oxo-N-(3-phenylpropyl)-4H-pyran-2-carboxamide

• IUPAC Name: 5-ethoxy-4-oxo-N-(3-phenylpropyl)pyran-2-carboxamide
• InChI: InChI=1S/C17H19NO4/c1-2-21-16-12-22-15(11-14(16)19)17(20)18-10-6-9-13-7-4-3-5-8-13/h3-5,7-8,11-12H,2,6,9-10H2,1H3,(H,18,20)
• InChI Key: AMROTDFOOONLOU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=COC(=CC1=O)C(=O)NCCCC2=CC=CC=C2
• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol

Description

5-ethoxy-4-oxo-N-(3-phenylpropyl)-4H-pyran-2-carboxamide is a chemical compound that has gained interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

Crystallographic Characterization

4-Oxo-N-phenyl-4H-chromene-2-carboxamide and its derivatives are compounds structurally related to 5-ethoxy-4-oxo-N-(3-phenylpropyl)-4H-pyran-2-carboxamide. They have been studied for their crystal structures, revealing that these compounds crystallize in specific space groups with anti-rotamer conformations about the C-N bond. The amide O atom's relation to the O atom of the pyran ring can vary, highlighting the structural versatility and potential for further derivatization of such compounds Reis et al., 2013.

Cytotoxicity Studies

Research on derivatives structurally related to 5-ethoxy-4-oxo-N-(3-phenylpropyl)-4H-pyran-2-carboxamide, such as 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, has demonstrated potential cytotoxic activities against Ehrlich Ascites Carcinoma (EAC) cells. This suggests a possible application in exploring anticancer properties of related compounds Hassan, Hafez, & Osman, 2014.

Synthetic Methodologies

A metal-free approach for synthesizing 2-amino-5-oxo-4-aryl-4H,5H-pyran[3,2-c]chromene-3-carboxamide, which is closely related to the compound , has been developed. This process involves a one-pot three-component condensation, showcasing an eco-friendly and efficient method for preparing such compounds. The technique offers advantages like shorter reaction times, excellent yields, and the ability to recover and reuse the catalyst Jadhav, Lim, Jeong, & Jeong, 2018.

Antibacterial Activity Exploration

The tautomerism of N-substituted 3-amino-5-oxo-4-phenyl-1H-pyrazolo-1-carboxamides, which exhibit antibacterial activity, has been studied in depth. These studies have included X-ray crystallography and quantum chemical calculations, linking the structural characteristics of these compounds to their biological activity. This suggests potential research applications in developing new antibacterial agents Kaczor et al., 2013.